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Compound of Interest

Compound Name: 5-Bromo-2-furoic acid

Cat. No.: B040272 Get Quote

An In-depth Technical Guide to 5-Bromo-2-furoic acid

Introduction
5-Bromo-2-furoic acid, a halogenated derivative of 2-furoic acid, is a versatile heterocyclic

organic compound. Its unique structure, featuring a furan ring functionalized with both a

carboxylic acid and a bromine atom, makes it a valuable intermediate and building block in

various fields of chemical synthesis.[1] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis protocols, and diverse applications in

pharmaceuticals, agrochemicals, and materials science. The strategic placement of the

bromine atom enhances its reactivity, making it an essential reagent for creating complex,

biologically active molecules.[2]

Chemical and Physical Properties
5-Bromo-2-furoic acid is typically a white to cream or pale brown crystalline powder.[3] Key

physicochemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₅H₃BrO₃ [3][4][5][6]

Molecular Weight 190.98 g/mol [3][4][5][6]

CAS Number 585-70-6 [3][4][5][6]

EC Number 209-559-7 [4]

Melting Point 188-190 °C [7]

Appearance
White to cream flakes or

crystalline powder
[3][4]

Solubility Soluble in water [3]

pKa 2.84 ± 0.10 (Predicted) [7]

Boiling Point 281.6 ± 25.0 °C (Predicted) [7]

Flash Point 124.1 °C [7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 5-Bromo-2-furoic
acid.

Spectrum Type Technique Source of Sample

FTIR KBr Wafer Frinton Laboratories, Inc.

ATR-IR Attenuated Total Reflectance Aldrich

Vapor Phase IR Vapor Phase DIGILAB FTS-14

Note: Detailed spectra can be found in various online databases such as the NIST WebBook

and SpectraBase.[5][8]

Synthesis and Reactions
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5-Bromo-2-furoic acid is a key starting material for the synthesis of various derivatives. A

common reaction is the esterification to produce compounds like methyl 5-bromo-2-furoate.

Experimental Protocol: Synthesis of Methyl 5-bromo-2-
furoate
This protocol details the synthesis of methyl 5-bromo-2-furoate from 5-bromo-2-furoic acid.[9]

Materials:

5-bromo-2-furoic acid (950 mg, 5.00 mmol)

Methanol (10 mL)

Thionyl chloride (SOCl₂) (2 mL)

Toluene

Procedure:

Accurately weigh 950 mg of 5-bromo-2-furoic acid and dissolve it in 10 mL of methanol.

Slowly add 2 mL of thionyl chloride dropwise to the solution.

Allow the reaction to proceed to completion.

Cool the reaction mixture to room temperature.

Remove the solvent by evaporation under reduced pressure.

Dissolve the residue in an appropriate amount of toluene and evaporate the solvent. Repeat

this dissolution and evaporation process three times.

The resulting product is methyl 5-bromo-2-furoate, obtained in a quantitative yield (100%).[9]
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Synthesis workflow for Methyl 5-bromo-2-furoate.

Applications
5-Bromo-2-furoic acid serves as a crucial building block in several industries due to its

versatile reactivity.[2]

Pharmaceutical Synthesis
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It is a key intermediate in the production of various active pharmaceutical ingredients (APIs).[1]

[2] Its derivatives have been investigated for their potential as:

Antimicrobial Agents: Novel derivatives have been synthesized and screened for

antibacterial and antifungal activities.[10]

Anti-inflammatory Agents: A derivative, 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-

hydroxybenzoic acid, has shown potent anti-inflammatory activity.[11]

Agrochemical Development
The compound is utilized in the formulation of agrochemicals, including herbicides and

pesticides, to enhance their efficacy and contribute to improved crop yields.[2]

Materials Science
5-Bromo-2-furoic acid is explored in the development of new materials, particularly in the

creation of polymers with enhanced properties.[2] A significant application is its use as a

precursor to 2,5-Furandicarboxylic acid (FDCA), a bio-based alternative to terephthalic acid for

producing polymers like polyethylene furanoate (PEF).[12][13]
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Applications of 5-Bromo-2-furoic acid.
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Biological Activity
The furan nucleus is present in many biologically active compounds.[14][15] Derivatives of 5-
Bromo-2-furoic acid have been shown to exhibit a range of biological effects, which are areas

of active research.

Antimicrobial Activity: A study on novel heterocyclic analogs of 5-(4-Methylcarboxamido-

phenyl)-2-furoic acid demonstrated potent antimicrobial activity against Gram-positive and

Gram-negative bacteria, as well as pathogenic fungi.[10]

Anti-inflammatory Effects: Furan derivatives, in general, have been shown to possess anti-

inflammatory properties through various mechanisms, including the suppression of

inflammatory mediators.[16] A specific derivative of 5-aminosalicylic acid incorporating a

bromo-furoic acid moiety has shown promise as an anti-inflammatory agent.[11]
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Pathway from core compound to biological effect.

Safety Information
5-Bromo-2-furoic acid is associated with certain hazards and requires careful handling.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Eye Irritant GHS07 Warning
H319: Causes serious

eye irritation.[3][4]

Skin Irritant GHS07 Warning
H315: Causes skin

irritation.[3][4]

Respiratory Irritant GHS07 Warning

H335: May cause

respiratory irritation.[3]

[4]

Precautionary Statements: P261, P264, P280, P302+P352, P304+P340, P305+P351+P338.[4]

Conclusion
5-Bromo-2-furoic acid is a compound of significant interest in organic synthesis and medicinal

chemistry. Its versatile reactivity, stemming from the presence of both a carboxylic acid and a

bromine substituent on the furan ring, allows for its use as a foundational element in the

creation of a wide range of valuable molecules. From advanced polymers to potentially life-

saving pharmaceuticals, the applications of 5-bromo-2-furoic acid continue to expand,

underscoring its importance for researchers and professionals in drug development and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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